Cas no 2306245-00-9 ((4S)-4-(trifluoromethyl)pyrrolidin-2-one)

(4S)-4-(Trifluoromethyl)pyrrolidin-2-one is a chiral lactam derivative featuring a trifluoromethyl group at the 4-position of the pyrrolidin-2-one ring. This compound is of significant interest in pharmaceutical and agrochemical research due to its stereospecificity and the unique electronic properties imparted by the trifluoromethyl group. The (4S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and drug development. Its structural motif is commonly utilized in the design of bioactive molecules, offering enhanced metabolic stability and lipophilicity. The compound serves as a versatile intermediate for the preparation of fluorinated heterocycles, contributing to the development of novel therapeutic agents with improved efficacy and selectivity.

(4S)-4-(trifluoromethyl)pyrrolidin-2-one structure

2306245-00-9 structure

Product Name:(4S)-4-(trifluoromethyl)pyrrolidin-2-one

CAS No:2306245-00-9

MF:C₅H₆F₃NO

MW:153.1024518013

CID:5271602

PubChem ID:97891113

Update Time:2026-03-09

(4S)-4-(trifluoromethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (4S)-4-(trifluoromethyl)pyrrolidin-2-one
- 2306245-00-9
- starbld0041076
- F93824
- (S)-4-(Trifluoromethyl)pyrrolidin-2-one
- Inchi： 1S/C5H6F3NO/c6-5(7,8)3-1-4(10)9-2-3/h3H,1-2H2,(H,9,10)/t3-/m0/s1
- InChI Key： KXAVNCLUOSJVJV-VKHMYHEASA-N
- SMILES： N1C[C@@H](C(F)(F)F)CC1=O

Computed Properties

Exact Mass: 153.04014830g/mol
Monoisotopic Mass: 153.04014830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 29.1Å²

(4S)-4-(trifluoromethyl)pyrrolidin-2-one Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6782-100MG	(4S)-4-(trifluoromethyl)pyrrolidin-2-one	2306245-00-9	95%	100MG	￥ 1,584.00	2023-04-06
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